Cas no 852682-31-6 (N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide)

• Product Name: N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide
• CAS No: 852682-31-6
• MF: C₁₆H₁₂Cl₂N₄O₃
• MW: 379.197481155396
• CID: 6586374
• PubChem ID: 54707416
• Update Time: 2025-10-19

N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide
• SR-01000067225-1
• EN300-18090343
• SR-01000067225
• 852682-31-6

• Inchi： 1S/C16H12Cl2N4O3/c17-12-8-21-22(16(25)14(12)18)9-13(23)11(6-19)15(24)20-7-10-4-2-1-3-5-10/h1-5,8,23H,7,9H2,(H,20,24)/b13-11-
• InChI Key： PTSNRWXYZBPEQQ-QBFSEMIESA-N
• SMILES： ClC1=C(C=NN(C1=O)C/C(=C(\C#N)/C(NCC1C=CC=CC=1)=O)/O)Cl

Computed Properties

• Exact Mass: 378.0286456g/mol
• Monoisotopic Mass: 378.0286456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Additional information on N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide

Comprehensive Overview of N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide (CAS No. 852682-31-6)

N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide (CAS No. 852682-31-6) is a highly specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a pyridazine core, a cyano group, and a benzyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given its structural resemblance to known pharmacophores.

The compound's 4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl segment is a critical functional group that contributes to its reactivity and binding affinity. This moiety is often explored in the context of enzyme inhibition, particularly targeting kinases and other regulatory proteins. The presence of the hydroxybut-2-enamide side chain further enhances its potential as a building block for small-molecule therapeutics, a hot topic in modern medicinal chemistry. Recent trends in AI-driven drug design have amplified interest in such compounds, as they can be optimized computationally before synthesis.

In agrochemical applications, N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide has been studied for its potential role in crop protection. The dichloropyridazine component is known to exhibit herbicidal and fungicidal properties, aligning with the growing demand for sustainable agriculture solutions. With global attention on food security and climate-resilient crops, this compound could play a pivotal role in developing next-generation agrochemicals.

From a synthetic chemistry perspective, the compound's cyano and hydroxy groups offer multiple sites for derivatization, enabling the creation of diverse analogs. This flexibility is highly valued in high-throughput screening (HTS) campaigns, where researchers seek to identify lead compounds for various diseases. The benzyl group also provides lipophilicity, which can be tailored to improve bioavailability—a key consideration in drug development.

Environmental and green chemistry considerations are increasingly influencing the design and use of such compounds. The push for biodegradable and low-toxicity chemicals has led to innovations in catalytic processes for synthesizing N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide. Researchers are exploring microwave-assisted synthesis and flow chemistry to reduce waste and energy consumption, addressing the sustainability concerns of the pharmaceutical industry.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structure, which are critical for regulatory compliance and reproducibility in research. The compound's CAS No. 852682-31-6 serves as a unique identifier, facilitating accurate literature searches and patent reviews.

In conclusion, N-benzyl-2-cyano-4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-3-hydroxybut-2-enamide represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and adaptability to modern research trends make it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to advancements in healthcare and agriculture.